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Compound of Interest

Compound Name: 2-Ethyl-3,5-dimethylpyrazine

Cat. No.: B046722 Get Quote

Essential Safety and Handling Guide for 2-Ethyl-3,5-
dimethylpyrazine
This document provides immediate and essential safety and logistical information for the

handling and disposal of 2-Ethyl-3,5-dimethylpyrazine in a laboratory setting. The following

procedural guidance is intended for researchers, scientists, and drug development

professionals to ensure safe operational practices.

Hazard Identification and Classification
2-Ethyl-3,5-dimethylpyrazine is classified as a combustible liquid that is harmful if swallowed,

causes skin irritation, and can result in serious eye irritation.[1]

GHS Hazard Statements:

H227: Combustible liquid.[1]

H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

Quantitative Safety and Physical Data
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The following table summarizes key quantitative data for 2-Ethyl-3,5-dimethylpyrazine.

Property Value Source

Acute Toxicity

Oral LD50 (Rat) 460 mg/kg [3]

Physical Properties

Flash Point 66 °C (150.8 °F) [4][5]

Boiling Point 182 °C (359.6 °F) [4][5]

Density 0.952 - 0.961 g/cm³ at 20°C [6]

Toxicological Data

No-Observed-Adverse-Effect

Level (NOAEL) (90-day rat

study 1)

12.5 mg/kg/day (both sexes) [3]

No-Observed-Adverse-Effect

Level (NOAEL) (90-day rat

study 2)

17 mg/kg/day (male rats), 18

mg/kg/day (female rats)
[3]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is mandatory to minimize exposure and

ensure personal safety.
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Category Item Standard

Eye/Face Protection

Chemical safety goggles or

eyeglasses with side shields. A

face shield may be appropriate

in some workplaces.

OSHA 29 CFR 1910.133 or

European Standard EN166

Skin Protection

Chemically resistant gloves

(e.g., Nitrile rubber) and a

standard laboratory coat.

Respiratory Protection

Generally not required under

normal use with adequate

ventilation. If ventilation is

insufficient or handling outside

a fume hood, a NIOSH-

approved respirator with an

appropriate organic vapor filter

is recommended.

OSHA 29 CFR 1910.134 or

European Standard EN 149

Operational Plan: Step-by-Step Handling Procedure
A systematic workflow is crucial for the safe handling of 2-Ethyl-3,5-dimethylpyrazine.
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Preparation

Handling

Cleanup & Storage

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Prepare a well-ventilated work area (fume hood)

Retrieve chemical from storage

Carefully dispense the required amount

Tightly close the container after use

Decontaminate work surfaces

Properly dispose of waste

Return chemical to designated storage

Remove and dispose of PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 2-Ethyl-3,5-dimethylpyrazine.
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Disposal Plan
Proper disposal of 2-Ethyl-3,5-dimethylpyrazine and contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

Key Disposal Steps:

Waste Segregation: All waste materials containing 2-Ethyl-3,5-dimethylpyrazine, including

contaminated gloves, absorbent materials, and empty containers, must be collected in a

dedicated and clearly labeled hazardous waste container.

Containerization: Use a suitable, closed, and properly labeled container for the hazardous

waste.

Disposal Method: Dispose of the waste in accordance with federal, state, and local

regulations.[1] Do not allow the product to enter drains or sewers.[2] Contact a licensed

professional waste disposal service for disposal. Incineration or landfill may be considered

options when recycling is not feasible.[1]
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Waste Generation

Segregate Hazardous Waste

Place in Labeled, Closed Container

Contact Licensed Waste Disposal Service

Dispose per Regulations (e.g., Incineration)

Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of 2-Ethyl-3,5-dimethylpyrazine waste.

Experimental Protocol: 90-Day Repeated Dose Oral
Toxicity Study in Rodents (Representative)
The following is a representative methodology for a 90-day oral toxicity study, based on OECD

Guideline 408. Two such studies have been conducted on 2-Ethyl-3,5-dimethylpyrazine.[3]

Objective: To determine the potential adverse effects of 2-Ethyl-3,5-dimethylpyrazine
following repeated oral administration for 90 days.

Methodology:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b046722?utm_src=pdf-body-img
https://www.benchchem.com/product/b046722?utm_src=pdf-body
https://www.benchchem.com/product/b046722?utm_src=pdf-body
https://www.researchgate.net/publication/5547179_Safety_assessment_of_2-ethyl-35_or_6_dimethylpyrazine_as_a_food_ingredient
https://www.benchchem.com/product/b046722?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Test Animals: Healthy, young adult rodents (preferably rats) are used. At least 20 animals (10

male, 10 female) are assigned to each test and control group.

Administration of Test Substance: The test substance is administered orally once daily,

seven days a week, for 90 days. This can be done via gavage, or by mixing it into the diet or

drinking water.

Dose Groups: At least three dose levels and a concurrent control group are used. The dose

levels are selected based on the results of shorter-term dose-ranging studies.

Observations:

Daily: Clinical observations for signs of toxicity are performed.

Weekly: Body weight and food/water consumption are measured.

At Termination: Hematology, clinical biochemistry, and urinalysis are conducted. A

thorough gross necropsy is performed on all animals, and tissues are preserved for

histopathological examination.

Data Analysis: The data are analyzed to determine the nature and incidence of any

treatment-related effects. The No-Observed-Adverse-Effect Level (NOAEL) is determined.
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Animal Acclimation

Group Assignment (Control & Dose Groups)

90-Day Daily Oral Administration

Daily/Weekly Observations Terminal Data Collection (Blood, Urine, Necropsy)

Histopathology & Data Analysis

NOAEL Determination

Click to download full resolution via product page

Caption: Experimental workflow for a representative 90-day oral toxicity study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 2-Ethyl-3,5-
dimethylpyrazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046722#personal-protective-equipment-for-handling-
2-ethyl-3-5-dimethylpyrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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